Cas no 2172519-75-2 (4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid)

4'-Amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid is a structurally unique spirocyclic compound featuring a fused cyclopentane-naphthalene core with functionalized amino and carboxylic acid groups. Its rigid spiro architecture enhances stereochemical stability, making it valuable for applications in medicinal chemistry and asymmetric synthesis. The presence of both amino and carboxyl moieties allows for versatile derivatization, enabling its use as a bifunctional intermediate in the design of pharmacologically active molecules. The methyl substitution at the 5'-position further modulates electronic and steric properties, offering tailored reactivity. This compound is particularly suited for constructing complex heterocycles or as a scaffold in drug discovery efforts targeting selective molecular interactions.
4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid structure
2172519-75-2 structure
Product Name:4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid
CAS No:2172519-75-2
MF:C16H21NO2
MW:259.3434445858
CID:5974271
PubChem ID:165502691
Update Time:2025-06-14

4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid
    • 2172519-75-2
    • EN300-1458082
    • 4'-amino-5'-methyl-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-7'-carboxylic acid
    • Inchi: 1S/C16H21NO2/c1-10-8-11(15(18)19)9-12-14(10)13(17)4-7-16(12)5-2-3-6-16/h8-9,13H,2-7,17H2,1H3,(H,18,19)
    • InChI Key: QVRSGYLUEKXYIC-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)C2C(CCC3(C=2C=1)CCCC3)N)=O

Computed Properties

  • Exact Mass: 259.157228913g/mol
  • Monoisotopic Mass: 259.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 63.3Ų

4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid Pricemore >>

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Additional information on 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid

Comprehensive Overview of 4'-Amino-5'-Methyl-3',4'-Dihydro-2'H-Spirocyclopentane-1,1'-Naphthalene-7'-Carboxylic Acid (CAS No. 2172519-75-2)

The compound 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid (CAS No. 2172519-75-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic architecture, combined with functional groups like the amino and carboxylic acid moieties, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for spirocyclic compounds like 2172519-75-2 has surged due to their three-dimensional rigidity and bioactivity. This molecule’s naphthalene core and cyclopentane ring system contribute to its stability and binding affinity, making it a candidate for small-molecule inhibitors and enzyme modulators. A growing trend in AI-driven drug discovery has further highlighted its relevance, as computational models predict its interactions with proteins like kinases and GPCRs.

The synthesis of 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or peptide conjugates. These derivatives are often explored in medicinal chemistry to optimize pharmacokinetic properties such as solubility and bioavailability.

From an industrial perspective, CAS 2172519-75-2 is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting catalytic methods to reduce waste and improve yield, aligning with global sustainability goals. Its applications extend beyond pharmaceuticals to agrochemicals and functional materials, where its structural motifs enhance performance in coatings and sensors.

User searches often focus on practical aspects, such as "buy 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid" or "2172519-75-2 suppliers," reflecting its commercial demand. Additionally, queries like "spirocyclic compound uses" and "naphthalene derivatives in drug design" underscore its interdisciplinary appeal. This molecule’s combination of rigidity and reactivity positions it as a key player in advancing precision medicine and material innovation.

In summary, 4'-amino-5'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-7'-carboxylic acid represents a fusion of structural complexity and functional versatility. Its role in cutting-edge research and industrial applications continues to expand, driven by both scientific curiosity and market needs. As computational tools and synthetic methodologies evolve, this compound is poised to unlock new possibilities in science and technology.

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